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Compound of Interest

Compound Name: Azide-PEG4-Tos

Cat. No.: B605796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of

Azide-PEG4-Tos, a heterobifunctional linker widely utilized in bioconjugation and drug delivery

applications. The document outlines a detailed two-step synthetic pathway, purification

methodologies, and expected analytical data.

Introduction
Azide-PEG4-Tos is a valuable chemical tool featuring a terminal azide group for click

chemistry reactions and a tosyl group that serves as an excellent leaving group for nucleophilic

substitution. The tetraethylene glycol (PEG4) spacer enhances solubility in aqueous media, a

desirable characteristic for biological applications. This guide details the synthetic route from

tetraethylene glycol, involving a tosylation reaction followed by an azidation step.

Synthesis Pathway
The synthesis of Azide-PEG4-Tos is a two-step process that begins with the monotosylation of

tetraethylene glycol, followed by the conversion of the resulting hydroxyl group to an azide.
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Caption: Two-step synthesis of Azide-PEG4-Tos.

Experimental Protocols
Step 1: Synthesis of Mono-tosylated-PEG4 (HO-PEG4-
Tos)
This protocol is adapted from a procedure for the monotosylation of tetraethylene glycol.

Materials:

Tetraethylene glycol

Tosyl chloride (TsCl)

Pyridine

Dichloromethane (DCM)

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:
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In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

tetraethylene glycol (1 equivalent) in anhydrous dichloromethane.

Cool the solution to 0°C using an ice bath.

Add pyridine (1.2 equivalents) to the solution.

Slowly add a solution of tosyl chloride (1.1 equivalents) in anhydrous dichloromethane to the

reaction mixture.

Allow the reaction to stir at 0°C for 2 hours, then let it warm to room temperature and stir

overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding 1M HCl.

Separate the organic layer and wash it sequentially with 1M HCl, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to obtain the crude HO-PEG4-Tos.

Step 2: Synthesis of Azide-PEG4-Tos
This protocol outlines the conversion of the tosylated intermediate to the final azide product.

Materials:

HO-PEG4-Tos (from Step 1)

Sodium azide (NaN₃)

Dimethylformamide (DMF)

Dichloromethane (DCM)

Deionized water
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Procedure:

Dissolve the crude HO-PEG4-Tos (1 equivalent) in DMF.

Add sodium azide (1.5 equivalents) to the solution.

Heat the reaction mixture to 80-90°C and stir overnight.

Monitor the reaction by TLC until the starting material is consumed.

After cooling to room temperature, dilute the reaction mixture with dichloromethane and

wash with deionized water multiple times to remove DMF and excess sodium azide.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to yield the crude Azide-PEG4-Tos.

Purification Protocol
Purification of the crude Azide-PEG4-Tos is typically achieved by column chromatography on

silica gel.

Materials:

Crude Azide-PEG4-Tos

Silica gel (for column chromatography)

Hexane

Ethyl acetate

Procedure:

Prepare a silica gel column using a slurry of silica in hexane.

Dissolve the crude Azide-PEG4-Tos in a minimal amount of dichloromethane or the eluent.

Load the sample onto the column.
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Elute the column with a gradient of ethyl acetate in hexane. A typical starting gradient is 20%

ethyl acetate in hexane, gradually increasing the polarity.

Collect fractions and monitor by TLC to identify the fractions containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain the

purified Azide-PEG4-Tos as an oil.

Data Presentation
The following tables summarize the key quantitative data associated with the synthesis and

properties of Azide-PEG4-Tos.

Table 1: Reactant and Product Information

Compound Molecular Formula
Molecular Weight (
g/mol )

Role

Tetraethylene Glycol C₈H₁₈O₅ 194.23 Starting Material

Tosyl Chloride C₇H₇ClO₂S 190.65 Reagent (Tosylation)

HO-PEG4-Tos C₁₅H₂₄O₇S 348.41 Intermediate

Sodium Azide N₃Na 65.01 Reagent (Azidation)

Azide-PEG4-Tos C₁₅H₂₃N₃O₆S 373.43 Final Product

Table 2: Synthesis and Purification Data

Parameter Value

Step 1 Yield ~90%[1]

Step 2 Yield High (typically >85%)

Overall Yield ~75-85%

Purity (Post-Purification) ≥98%[2][3][4]

Appearance Colorless to pale yellow oil
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Table 3: Analytical Data

Technique Expected Results

¹H NMR (CDCl₃)

For HO-PEG4-Tos: δ 7.80 (d, 2H, Ar-H), 7.35 (d,

2H, Ar-H), 4.16 (t, 2H, -CH₂-OTs), 3.75-3.55 (m,

14H, PEG backbone), 2.45 (s, 3H, Ar-CH₃).[1]

For Azide-PEG4-Tos: Signals corresponding to

the tosyl group and PEG backbone will be

present. A characteristic triplet around 3.3-3.4

ppm for the -CH₂-N₃ protons is expected.

Mass Spec (ESI)
For Azide-PEG4-Tos: Expected m/z for

[M+Na]⁺: 396.12.

Experimental Workflow
The overall workflow from starting materials to the purified product is illustrated below.
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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